Cas no 1852867-89-0 (Methyl 1-oxadispiro[2.0.4^{4}.3^{3}]undecane-2-carboxylate)

• Product name: Methyl 1-oxadispiro[2.0.4^{4}.3^{3}]undecane-2-carboxylate
• CAS No: 1852867-89-0
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 5275157

Methyl 1-oxadispiro[2.0.4^{4}.3^{3}]undecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-oxadispiro[2.0.4^{4}.3^{3}]undecane-2-carboxylate
• Methyl 1-oxadispiro[2.0.4^{4}.3^{3}]undecane-2-carboxylate

• Inchi： 1S/C12H18O3/c1-14-10(13)9-12(15-9)8-4-7-11(12)5-2-3-6-11/h9H,2-8H2,1H3
• InChI Key： UZLNPSMBVRJVLS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C21CCCC12CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 293
• Topological Polar Surface Area: 38.8
• XLogP3: 2.2

Additional information on Methyl 1-oxadispiro[2.0.4^{4}.3^{3}]undecane-2-carboxylate

Methyl 1-oxadispiro[2.0.4⁴.3³]undecane-2-carboxylate (CAS No. 1852867-89-0): An Overview

Methyl 1-oxadispiro[2.0.4⁴.3³]undecane-2-carboxylate (CAS No. 1852867-89-0) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems sharing a single atom. The intricate structure of Methyl 1-oxadispiro[2.0.4⁴.3³]undecane-2-carboxylate makes it an intriguing subject for both academic research and potential industrial applications.

The chemical formula of Methyl 1-oxadispiro[2.0.4⁴.3³]undecane-2-carboxylate is C₁₅H₂₆O₅, and its molecular weight is approximately 278.36 g/mol. The compound features a central spirocyclic core with a methyl ester group attached to one of the carboxylic acid functionalities, which imparts unique chemical and physical properties to the molecule.

In recent years, spirocyclic compounds have been extensively studied for their potential biological activities and applications in drug discovery. The spirocyclic structure of Methyl 1-oxadispiro[2.0.4⁴.3³]undecane-2-carboxylate provides a rigid and conformationally constrained scaffold, which can enhance the binding affinity and selectivity of the molecule towards specific biological targets. This characteristic makes it a promising candidate for the development of novel therapeutic agents.

The synthesis of Methyl 1-oxadispiro[2.0.4⁴.3³]undecane-2-carboxylate has been reported in several studies, highlighting the challenges and strategies involved in constructing such complex molecules. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to efficiently build the spirocyclic core. These synthetic methods not only demonstrate the versatility of modern organic chemistry but also provide valuable insights into the design and synthesis of similar spirocyclic compounds.

In terms of biological activity, preliminary studies have shown that Methyl 1-oxadispiro[2.0.4⁴.3³]undecane-2-carboxylate exhibits promising anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human immune cells. These findings suggest that the compound may have potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its biological applications, Methyl 1-oxadispiro[2.0.4⁴.3³]undecane-2-carboxylate has also been explored for its potential use in materials science. The rigid and stable nature of the spirocyclic core makes it an attractive building block for the development of advanced materials with unique mechanical and optical properties. For example, researchers have investigated its use in the synthesis of polymer-based materials with enhanced thermal stability and mechanical strength.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies on the biodegradability and ecotoxicity of Methyl 1-oxadispiro[2.0.4⁴.3³]undecane-2-carboxylate are ongoing, but preliminary data suggest that it has a low environmental impact compared to many other synthetic compounds. This characteristic further enhances its appeal as a sustainable chemical entity for various applications.

In conclusion, Methyl 1-oxadispiro[2.0.4⁴.3³]undecane-2-carboxylate (CAS No. 1852867-89-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features, coupled with its promising biological activity and material properties, make it an exciting subject for further investigation and development.